Cas no 1033611-53-8 (15-Hydroxy-1,3,7-cembratrien-10-one; (1E,3E,7E,12S)-form, Δ8-Isomer)

• Product Name: 15-Hydroxy-1,3,7-cembratrien-10-one; (1E,3E,7E,12S)-form, Δ8-Isomer
• CAS No: 1033611-53-8
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 6689286
• Update Time: 2024-03-02

15-Hydroxy-1,3,7-cembratrien-10-one; (1E,3E,7E,12S)-form, Δ8-Isomer Chemical and Physical Properties

Names and Identifiers

• Grandilobatin E
• (-)-Grandilobatin E
• 15-Hydroxy-1,3,7-cembratrien-10-one; (1E,3E,7E,12S)-form, Δ8-Isomer

• Inchi： 1S/C20H32O2/c1-15-7-6-8-16(2)13-19(21)14-17(3)10-12-18(11-9-15)20(4,5)22/h9,11,13,17,22H,6-8,10,12,14H2,1-5H3
• InChI Key： GHADJBJUJGZEFC-UHFFFAOYSA-N
• SMILES： CC1CC(=O)C=C(C)CCCC(C)=CC=C(C(O)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• XLogP3: 3.847

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cembrane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Cembrane diterpenoids